N'-(1,3-benzodioxol-5-ylmethylene)-4-methylbenzenesulfonohydrazide

• IUPAC Name: N-[(E)-1,3-benzodioxol-5-ylmethylideneamino]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C15H14N2O4S/c1-11-2-5-13(6-3-11)22(18,19)17-16-9-12-4-7-14-15(8-12)21-10-20-14/h2-9,17H,10H2,1H3/b16-9+
• InChI Key: GQMWQUPBZQHZED-CXUHLZMHSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NN=CC2=CC3=C(C=C2)OCO3
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N/N=C/C2=CC3=C(C=C2)OCO3
• Molecular Formula: C15H14N2O4S
• Molecular Weight: 318.3 g/mol

Description

Synthesis Analysis

BDMMBSH is synthesized via a simple condensation method using benzo-[d][1,3]-dioxole carbaldehyde, benzenesulfonylhydrazine (BSH), and 4-methyl-benzenesulphonylhydrazine (4-MBSH) in good yield. These compounds are crystallized in solvents like acetone, EtOAc, and EtOH. The synthesis process yields BDMMBSH derivatives characterized using spectroscopic techniques like 1H-NMR, 13C-NMR, FTIR, and UV-Vis spectroscopy. Their crystal structures are analyzed using single crystal X-ray diffraction method (SCXRDM), highlighting the compound's structural integrity and purity (Rahman et al., 2020).

Molecular Structure Analysis

The molecular structure of BDMMBSH is confirmed through single crystal X-ray diffraction, which reveals detailed information about the compound's arrangement and bonding. This analysis is crucial for understanding the compound's reactivity and interaction with other molecules. The molecular geometry, vibrational frequencies, and chemical shifts in the ground state have been calculated using density functional theory (DFT), supporting the experimental results and providing insights into the compound's electronic structure (Sen & Cukurovalı, 2020).

Chemical Reactions and Properties

BDMMBSH shows significant reactivity towards heavy metal ions, particularly lead (Pb2+). A sensitive and selective Pb2+ sensor was developed by depositing a thin layer of BDMMBSH on a glassy carbon electrode (GCE) with the conducting polymer matrix Nafion (NF). This application underlines the compound's utility in detecting carcinogenic heavy metal ions in environmental samples, showcasing its chemical reactivity and potential for practical applications in sensor technology (Rahman et al., 2020).

Scientific Research Applications

Detection of Carcinogenic Lead

N'-(1,3-benzodioxol-5-ylmethylene)-4-methylbenzenesulfonohydrazide (BDMMBSH) has been explored for its potential in the detection of carcinogenic heavy metal ions, specifically lead (Pb2+). A study demonstrated the preparation of BDMMBSH through a simple condensation method, followed by its application in developing a sensitive and selective sensor for Pb2+. The sensor, incorporating a thin layer of BDMMBSH on a glassy carbon electrode with Nafion, displayed remarkable sensitivity and quantification abilities, making it a significant tool for environmental monitoring and safety (Rahman, Hussain, Arshad, & Asiri, 2020).

Ionic Sensor Development

In another research application, derivatives similar to BDMMBSH, specifically (E)-Methyl-N′-nitrobenzylidene-benzenesulfonohydrazide (MNBBSH), were synthesized for the development of an ionic sensor targeting yttrium ions (Y3+). The study involved the creation of a modified electrode coated with MNBBSH and Nafion, demonstrating improved electrochemical performance for Y3+ detection. This development highlights the compound's utility in crafting sensors for rare earth metals, which are crucial in various industrial processes. The sensor's capability to accurately detect Y3+ in spiked samples and real water sources underscores its potential in environmental and industrial applications (Hussain, Rahman, Arshad, & Asiri, 2017).

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use in a biological context, its activity would likely depend on its interactions with biological macromolecules.

Safety and Hazards

As with any chemical compound, handling “N’-(1,3-benzodioxol-5-ylmethylene)-4-methylbenzenesulfonohydrazide” would require appropriate safety precautions. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The potential applications and future directions for this compound would depend on its physical, chemical, and biological properties. It could potentially be explored for use in various fields, such as medicinal chemistry, if it exhibits biological activity.